Cas no 1595530-11-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1595530-11-2
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 5284272
• PubChem ID: 116503467
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 1-amino-5-methoxy-2,4-dimethylpentan-3-ol
• 1595530-11-2
• EN300-682100
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C8H19NO2/c1-6(4-9)8(10)7(2)5-11-3/h6-8,10H,4-5,9H2,1-3H3
• InChI Key： SRRUYNWGWBRXIV-UHFFFAOYSA-N
• SMILES： OC(C(C)COC)C(C)CN

Computed Properties

• Exact Mass: 161.141578849g/mol
• Monoisotopic Mass: 161.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 260.3±25.0 °C(Predicted)
• pka: 14.49±0.20(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 1595530-11-2: A Comprehensive Overview

Compound CAS No. 1595530-11-2, also referred to as INDEX NAME NOT YET ASSIGNED, is a unique chemical entity that has recently garnered attention in the scientific community. This compound, characterized by its distinct chemical structure and functional groups, has the potential to play a significant role in various industrial and research applications. Recent studies have highlighted its intriguing properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of CAS No. 1595530-11-2 is composed of a complex arrangement of atoms, which contributes to its unique physical and chemical properties. Its molecular weight and molecular formula have been determined through advanced spectroscopic techniques, providing a foundation for further research into its behavior under different conditions. The compound's reactivity and stability have been tested in various environments, revealing its potential for use in specialized applications.

One of the most promising aspects of this compound is its ability to interact with other substances in a controlled manner. Researchers have explored its potential as a catalyst in organic synthesis, where it has demonstrated remarkable efficiency in facilitating complex reactions. Additionally, its role as a modulator in polymer chemistry has opened new avenues for the development of advanced materials with tailored properties.

Recent advancements in computational chemistry have enabled scientists to simulate the behavior of CAS No. 1595530-11-2 at the molecular level. These simulations have provided valuable insights into its electronic structure and bonding patterns, which are critical for understanding its reactivity and selectivity. Such studies have paved the way for the design of more efficient chemical processes involving this compound.

In terms of practical applications, CAS No. 1595530-11-2 has shown potential in the field of biotechnology, particularly in the development of novel drugs and therapeutic agents. Its ability to interact with biological systems without causing adverse effects makes it a valuable candidate for further exploration in pharmacology.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have developed innovative methods to optimize the yield and purity of CAS No. 1595530-11-2, ensuring that it meets the stringent standards required for industrial and research applications.

Environmental considerations are also a key focus when working with this compound. Studies have been conducted to assess its biodegradability and environmental impact, ensuring that its use aligns with sustainable practices. The results of these studies have informed best practices for handling and disposing of CAS No. 1595530-11-2, minimizing its ecological footprint.

Looking ahead, the future of CAS No. 1595530-11-2 lies in continued research and development across multiple disciplines. Its versatility and unique properties position it as a valuable tool in advancing scientific knowledge and technological innovation.